524-30-1

Fraxin

In Stock

• CAS RN:
• 524-30-1

• Formula:
• C16H18O10

• InChI:
• InChI=1S/C16H18O10/c1-23-7-4-6-2-3-9(18)25-14(6)15(11(7)20)26-16-13(22)12(21)10(19)8(5-17)24-16/h2-4,8,10,12-13,16-17,19-22H,5H2,1H3/t8-,10-,12+,13-,16+/m1/s1

• InChIKey:
• CRSFLLTWRCYNNX-QBNNUVSCSA-N

• Fraxin is a coumarin glycoside that has been found in Fraxinus and has anti-inflammatory activity. It inhibits formation of 5-hydroxyeicosatetraenoic acid (5-HETE) from arachidonic acid in rat polymorphonuclear leukocytes when used at concentrations ranging from 1 to 1,000 µM in vitro. Fraxin inhibits production of nitric oxide (NO) in LPS-stimulated RAW 264.7 cells (IC50 = 84.5 µM). It also decreases LPS-induced TNF-α, IL-6, IL-1β, NF-ĸB, and NLRP3 expression in the lung in mouse models of acute lung injury and endotoxic shock when administered at doses ranging from 10 to 40 mg/kg.
  Fraxin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Fraxin is a glucoside of fraxetin, an O-methylated coumarin. Fraxin was administered orally to rats to investigate its metabolism.
  

2-(5-methyl-1H-benzimidazol-2-yl)-3-[3-nitro-4-(1-piperidinyl)phenyl]acrylonitrile

In Stock

• CAS RN:
• 5524-30-1

• Formula:
• C22H21N5O2

• InChI:
• InChI=1S/C22H21N5O2/c1-15-5-7-18-19(11-15)25-22(24-18)17(14-23)12-16-6-8-20(21(13-16)27(28)29)26-9-3-2-4-10-26/h5-8,11-13H,2-4,9-10H2,1H3,(H,24,25)/b17-12-

• InChIKey:
• WLPODNUCECUFHZ-ATVHPVEESA-N

• 2-(5-methyl-1H-benzimidazol-2-yl)-3-[3-nitro-4-(1-piperidinyl)phenyl]acrylonitrile is a useful research compound. Its molecular formula is C22H21N5O2 and its molecular weight is 387.4 g/mol. The purity is usually 95%.

2-[(Diphenylmethyl)thio]acetamide

In Stock

• CAS RN:
• 68524-30-1

• Formula:
• C15H15NOS

• InChI:
• InChI=1S/C15H15NOS/c16-14(17)11-18-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H2,16,17)

• InChIKey:
• HCRQRIFRHGPWBH-UHFFFAOYSA-N

• 2-[(Diphenylmethyl)thio]acetamide, also known as 2-[(Diphenylmethyl)thio]acetamide, is a useful research compound. Its molecular formula is C15H15NOS and its molecular weight is 257.4 g/mol. The purity is usually 95%.